Cas no 2076-88-2 (2-(Chloromethyl)-1-benzothiophene)

• Product Name: 2-(Chloromethyl)-1-benzothiophene
• CAS No: 2076-88-2
• MF: C₉H₇ClS
• MW: 182.669880151749
• MDL: MFCD08060638
• CID: 1068822
• PubChem ID: 12813837
• Update Time: 2025-06-23

2-(Chloromethyl)-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-1-benzothiophene
• 2-(chloromethyl)Benzo[b]thiophene
• DTXSID10510524
• ALBB-015143
• DA-27765
• 2-chloromethylbenzo[b]thiophene
• AS-76603
• MFCD08060638
• D78699
• SCHEMBL1522855
• AKOS005175060
• 2-chloromethyl-benzo[b]thiophene
• Benzo[b]thiophene, 2-(chloromethyl)-
• 2-chloromethyl benzothiophene
• 2076-88-2
• JHDSVVPTMIYVGV-UHFFFAOYSA-N
• EN300-126302

• MDL： MFCD08060638
• Inchi： 1S/C9H7ClS/c10-6-8-5-7-3-1-2-4-9(7)11-8/h1-5H,6H2
• InChI Key： JHDSVVPTMIYVGV-UHFFFAOYSA-N
• SMILES： ClCC1=CC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 181.99581
• Monoisotopic Mass: 181.9956991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0

2-(Chloromethyl)-1-benzothiophene Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 2-(Chloromethyl)-1-benzothiophene

Introduction to 2-(Chloromethyl)-1-benzothiophene (CAS No. 2076-88-2)

2-(Chloromethyl)-1-benzothiophene (CAS No. 2076-88-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique benzothiophene core and chloromethyl substituent, offers a range of potential applications, from pharmaceutical development to advanced materials research. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 2-(Chloromethyl)-1-benzothiophene.

The chemical structure of 2-(Chloromethyl)-1-benzothiophene is composed of a benzothiophene ring, which is a fused ring system consisting of a benzene ring and a thiophene ring. The presence of the chloromethyl group at the 2-position imparts unique reactivity and functional properties to the molecule. The chloromethyl group can serve as a versatile handle for further chemical modifications, making 2-(Chloromethyl)-1-benzothiophene an attractive starting material for the synthesis of more complex molecules.

Synthesis of 2-(Chloromethyl)-1-benzothiophene can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 2-methylbenzothiophene with chlorine gas or a chlorinating agent such as thionyl chloride. This reaction typically proceeds via a Friedel-Crafts alkylation mechanism, followed by chlorination of the methyl group. Another approach involves the direct chloromethylation of benzothiophene using reagents like chloromethyl methyl ether (CMME) in the presence of a suitable catalyst. These synthetic methods have been optimized to achieve high yields and purity, making them suitable for large-scale production.

In the realm of medicinal chemistry, 2-(Chloromethyl)-1-benzothiophene has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry reported that derivatives of 2-(Chloromethyl)-1-benzothiophene exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy. Additionally, these compounds have demonstrated anti-inflammatory properties, making them potential candidates for treating inflammatory diseases.

The biological activities of 2-(Chloromethyl)-1-benzothiophene are not limited to enzyme inhibition. Studies have also investigated its effects on cellular processes such as apoptosis and cell cycle regulation. For example, a study published in Bioorganic & Medicinal Chemistry Letters found that certain derivatives of 2-(Chloromethyl)-1-benzothiophene induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. These findings highlight the potential of this compound as a scaffold for developing anticancer drugs with novel mechanisms of action.

Beyond its applications in medicinal chemistry, 2-(Chloromethyl)-1-benzothiophene has also found use in materials science. The unique electronic properties of benzothiophenes make them attractive building blocks for organic semiconductors and photovoltaic materials. Recent research has focused on incorporating 2-(Chloromethyl)-1-benzothiophene into conjugated polymers and small molecules to enhance their performance in organic electronic devices. For instance, a study published in Advanced Materials demonstrated that polymers containing 2-(Chloromethyl)-1-benzothiophene units exhibit improved charge transport properties and stability under ambient conditions.

The versatility of 2-(Chloromethyl)-1-benzothiophene extends to its use as a ligand in coordination chemistry. The chloromethyl group can coordinate with metal centers to form stable complexes with diverse structural motifs. These metal complexes have been explored for their catalytic activities in various organic transformations, such as C-H activation and cross-coupling reactions. A notable example is the use of palladium complexes derived from 2-(Chloromethyl)-1-benzothiophene-based ligands in Suzuki-Miyaura coupling reactions, which are widely used in pharmaceutical synthesis.

In conclusion, 2-(Chloromethyl)-1-benzothiophene (CAS No. 2076-88-2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and functional groups make it an attractive starting material for synthetic chemistry, while its biological activities offer promising leads for drug discovery and development. Furthermore, its applications in materials science highlight its versatility as a building block for advanced functional materials. Ongoing research continues to uncover new opportunities and applications for this intriguing compound.